Cas no 942920-15-2 (1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one)

• Product Name: 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one
• CAS No: 942920-15-2
• MF: C₉H₆FIN₂O
• MW: 304.059617519379
• MDL: MFCD15529216
• CID: 835093
• PubChem ID: 68997167
• Update Time: 2025-06-13

1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl)-
• 1-(5-fluoro-4-iodopyrrolo[2,3-b]pyridin-1-yl)ethanone
• 1-Acetyl-5-fluoro-4-iodo-7-azaindole
• 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one
• SCHEMBL4309327
• P11811
• PB11159
• VCVJHJBQUAKVAT-UHFFFAOYSA-N
• CS-0004648
• 942920-15-2
• 1-acetyl-5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD15529216
• Inchi： 1S/C9H6FIN2O/c1-5(14)13-3-2-6-8(11)7(10)4-12-9(6)13/h2-4H,1H3
• InChI Key： VCVJHJBQUAKVAT-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C2C=1C=CN2C(C)=O)F

Computed Properties

• Exact Mass: 303.95089g/mol
• Monoisotopic Mass: 303.95089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one

Introduction to 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one (CAS No. 942920-15-2)

1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound, identified by its Chemical Abstracts Service (CAS) number 942920-15-2, belongs to the pyrrolopyridine class of scaffolds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of both fluoro and iodo substituents in the molecule introduces intriguing electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The compound’s structure consists of a pyrrolo[2,3-b]pyridine core, which is a fused bicyclic system containing a pyrrole ring and a pyridine ring. This particular arrangement is known to exhibit strong interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The 5-fluoro group at the 5-position of the pyrrolopyridine ring is a common pharmacophore that enhances binding affinity and metabolic stability, while the 4-iodo substituent provides a handle for further chemical modifications via cross-coupling reactions. These features make 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one an attractive building block for the synthesis of more sophisticated derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related kinases and other therapeutic proteins. The pyrrolopyridine scaffold has been extensively explored in this context, with several clinical candidates demonstrating promising efficacy in preclinical studies. For instance, compounds analogous to 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one have shown inhibitory activity against tyrosine kinases such as Bruton’s tyrosine kinase (BTK) and Janus kinases (JAKs), which are implicated in autoimmune diseases and hematological malignancies. The fluorinated and iodinated moieties are particularly critical in modulating the binding interactions with these targets, often leading to improved potency and selectivity.

The utility of CAS No. 942920-15-2 as a starting material lies in its versatility for further derivatization. The iodine atom at the 4-position allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups into the molecule. Such modifications can fine-tune the pharmacological profile of the compound by altering its solubility, permeability, and target affinity. Additionally, the ketone functionality at the 1-position provides an opportunity for amide or ester formation, expanding the chemical space available for structure-based drug design. These attributes have made this compound a focal point in academic and industrial research efforts aimed at discovering next-generation therapeutics.

Recent advances in computational chemistry have further enhanced the design and optimization of compounds like 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-one. Molecular docking studies have revealed that this scaffold can effectively bind to pockets on target proteins by leveraging hydrophobic interactions and hydrogen bonding networks. The fluorine atom’s ability to engage in weak hydrogen bonds while simultaneously influencing electronic distributions has been particularly highlighted as a key factor contributing to its binding affinity. These insights have guided the development of more refined analogs with improved pharmacokinetic properties.

The synthesis of CAS No. 942920-15-2 involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include cyclization reactions to construct the pyrrolopyridine core followed by functional group interconversions to introduce the fluorine and iodine substituents. Advances in transition-metal catalysis have enabled more efficient routes to these intermediates, reducing reaction times and improving yields. Such improvements are crucial for scaling up production while maintaining cost-effectiveness—a critical consideration in pharmaceutical development.

From a medicinal chemistry perspective, the exploration of pyrrolo[2,3-b]pyridine derivatives continues to be an active area of research due to their broad spectrum of biological activities. Beyond kinases, these compounds have shown potential as inhibitors of transcription factors and other regulatory proteins involved in inflammation and cell proliferation. The structural flexibility offered by 1-{5-fluoro-4-iodo-1H-pyrrolo[2,3-b]pyridin-1-y}ethanone-thanone provides chemists with ample opportunities to develop molecules tailored for specific therapeutic needs.

The growing interest in fluorinated heterocycles underscores their importance as pharmacophores in modern drug discovery. The electronic effects induced by fluorine atoms can significantly influence molecular properties such as lipophilicity and metabolic stability, making them indispensable tools for medicinal chemists seeking to optimize lead compounds. Similarly, iodinated aromatic systems serve as valuable intermediates for constructing complex scaffolds through cross-coupling strategies.

In conclusion,CAS No 942920 -15 - 2 represents a promising scaffold with significant potential for further development into novel therapeutics targeting various diseases including cancer and inflammatory disorders。 Its unique structural features combined with its synthetic accessibility make it an invaluable asset in pharmaceutical research。 As our understanding of biological pathways evolves， so too will our ability to harness such molecules effectively， offering hope for future breakthroughs。